Cas no 825633-81-6 (1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl-)

• Product name: 1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl-
• CAS No: 825633-81-6
• MF: C₂₃H₂₁F₃
• MW: 354.40804
• CID: 688166
• PubChem ID: 71418087

1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 2',2'',4-trifluoro-4''-pentyl-
• 2-fluoro-1-[3-fluoro-4-(4-fluorophenyl)phenyl]-4-pentylbenzene
• 825633-81-6
• DTXSID60837415
• 1~2~,2~3~,3~4~-Trifluoro-1~4~-pentyl-1~1~,2~1~:2~4~,3~1~-terphenyl

• Inchi： InChI=1S/C23H21F3/c1-2-3-4-5-16-6-12-21(22(25)14-16)18-9-13-20(23(26)15-18)17-7-10-19(24)11-8-17/h6-15H,2-5H2,1H3
• InChI Key： ZHYIFNCNFOTUNH-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC(=C(C=C1)C2=CC(=C(C=C2)C3=CC=C(C=C3)F)F)F

Computed Properties

• Exact Mass: 354.15953516g/mol
• Monoisotopic Mass: 354.15953516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0Ų